Cas no 2227784-19-0 ((2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol)

• Product Name: (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol
• CAS No: 2227784-19-0
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6276594
• PubChem ID: 165965263
• Update Time: 2025-06-08

(2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol
• (2R)-1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-2-ol
• 2227784-19-0
• EN300-1770514

• Inchi： 1S/C10H12N4O/c1-7(15)5-8-3-2-4-9(6-8)10-11-13-14-12-10/h2-4,6-7,15H,5H2,1H3,(H,11,12,13,14)/t7-/m1/s1
• InChI Key： SZGXZIBTKVKTII-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.7Ų

Additional information on (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol

(2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol: An Emerging Compound in Pharmaceutical Research

The compound (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol, with the CAS number 2227784-19-0, has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as tetrazoles, which are characterized by their five-membered ring containing four nitrogen atoms. The presence of the tetrazole moiety in this compound imparts several desirable properties, including enhanced metabolic stability and improved binding affinity to various biological targets.

Recent studies have highlighted the potential of (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol in the treatment of cardiovascular diseases. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent vasodilatory effects, which could be beneficial in managing conditions such as hypertension and coronary artery disease. The mechanism of action is believed to involve the activation of potassium channels in vascular smooth muscle cells, leading to relaxation and dilation of blood vessels.

In addition to its cardiovascular benefits, (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol has shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) has indicated that this compound can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are a hallmark of Alzheimer's pathology.

The pharmacokinetic properties of (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has a high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and therapeutic efficacy.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (2R)-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol involves a series of well-defined chemical reactions. One common approach is to start with an appropriate chiral alcohol precursor and functionalize it through a series of steps including protection/deprotection reactions and coupling with a tetrazole moiety. The synthetic route is highly optimized to ensure high yields and purity levels suitable for pharmaceutical applications.

In conclusion, (2R)-1-3-(1H-1,2,3,4-tetrazol-5-y l)phenylpropan - 2 - ol (CAS No. 2227784 - 19 - 0) represents a promising candidate for the development of novel therapeutic agents targeting cardiovascular and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and potential clinical application.